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Compound of Interest

Compound Name: (+)-4-(3-Piperidinyl)-1H-indole

CAS No.: 87584-71-2

Cat. No.: B12708444

Get Quote

Spectroscopic Guide: (+)-4-(3-Piperidinyl)-1H-
indole
Executive Summary & Structural Context
Compound Name: (+)-4-(3-Piperidinyl)-1H-indole CAS Registry Number: 16176-75-3

(Racemate), Specific Enantiomer (+)-form often custom synthesized. Molecular Formula:

C₁₃H₁₆N₂ Molecular Weight: 200.28 g/mol Structural Class: 4-Substituted Indole / Partial

Ergoline (Seco-ergoline).

Significance in Drug Development
The 4-(3-piperidinyl)-1H-indole scaffold represents the C and D rings of the lysergic acid

(ergoline) skeleton. Unlike the more common 3-substituted tryptamines, 4-substituted indoles

possess a unique pharmacological profile, often serving as rigidified dopaminergic or

serotonergic probes.[1] The (+)-enantiomer typically corresponds to the absolute configuration

of biologically active ergolines (e.g., D-LSD), making its specific characterization critical for

structure-activity relationship (SAR) studies in GPCR ligand design.
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Synthesis & Isolation Context (Purity Profile)
To accurately interpret spectroscopic data, one must understand the sample's origin. The

presence of specific impurities (e.g., solvent adducts, regioisomers) is often a fingerprint of the

synthetic route.

Primary Synthetic Route: Birch reduction (Li/NH₃) of 3-(1H-indol-4-yl)-3-piperidinol or

catalytic hydrogenation of 4-(3-pyridyl)-1H-indole.

Chiral Resolution: The (+)-enantiomer is typically isolated via chiral HPLC or fractional

crystallization using chiral acids (e.g., (+)-di-p-toluoyl-D-tartaric acid).

Common Impurities:

Regioisomers: 3-(3-piperidinyl)indole (from improper starting material).

Solvents: Ethanol, Methanol, or Triethylamine (often used in silica gel purification).[1]

Workflow: Isolation and Characterization

Crude Reaction Mixture
(Racemic)

Flash Chromatography
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Confirm Structure

Click to download full resolution via product page

Figure 1: Purification and characterization workflow for (+)-4-(3-piperidinyl)-1H-indole.

Mass Spectrometry (MS) Analysis
Mass spectrometry provides the first line of confirmation for molecular weight and structural

connectivity.

Experimental Parameters (ESI-MS)
Ionization Mode: Electrospray Ionization (ESI), Positive Mode (+).[1]

Solvent: Methanol/Water + 0.1% Formic Acid.
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Data Summary
Ion Type m/z (Observed) Interpretation

[M+H]⁺ 201.14
Protonated molecular ion

(Base Peak).

[M+Na]⁺ 223.12
Sodium adduct (common in

glass storage).[1]

[2M+H]⁺ 401.27
Protonated dimer

(concentration dependent).

Fragmentation Logic (MS/MS)
Upon collision-induced dissociation (CID), the molecule exhibits characteristic fragmentation

useful for distinguishing it from its 3-substituted isomers.

Loss of NH₃ (m/z 184): Rare in this scaffold, but possible from the piperidine ring.

Retro-Diels-Alder / Ring Cleavage: The piperidine ring fragmentation leads to ions at m/z 158

(loss of C₂H₅N fragments) and m/z 130 (Indole-CH₂⁺ cation).

Indole Core: The stable indole cation is often observed at m/z 117.[1]

[M+H]+ 
 m/z 201.14

[Indole-CH=CH2]+ 
 m/z 144

- C3H7N (Piperidine frag)

Piperidine Ring Loss 
 m/z 117

Cleavage at C4

Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway for the molecular ion.
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Infrared Spectroscopy (FT-IR)
IR data confirms the presence of the secondary amine (piperidine) and the indole N-H,

distinguishing the free base from salt forms.

Method: KBr Pellet or ATR (Attenuated Total Reflectance).[1]

Key Absorption Bands:

Frequency (cm⁻¹) Assignment Notes

3400 - 3250 N-H Stretch
Broad band; overlap of Indole

N-H and Piperidine N-H.

2930 - 2850 C-H Stretch
Aliphatic CH₂ (Piperidine ring).

[2]

1620 - 1580 C=C Stretch
Indole aromatic ring breathing.

[1]

1450 C-H Bend Methylene deformation.

750 C-H Out-of-Plane

Characteristic of 1,2,3-

trisubstituted benzene (Indole

H5, H6, H7).[1]

Nuclear Magnetic Resonance (NMR)
This is the definitive method for structural and conformational analysis.

¹H NMR (400 MHz, DMSO-d₆)
Solvent Choice: DMSO-d₆ is preferred to observe the exchangeable N-H protons clearly.

CDCl₃ may cause broadening of the amine signals.[1]

Conformational Note: The piperidine ring likely adopts a chair conformation with the bulky

indole substituent in the equatorial position to minimize 1,3-diaxial interactions.[1]
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Structural
Insight

11.10 br s 1H Indole N-H (1)
Disappears with

D₂O shake.

7.30 d (J=8.0 Hz) 1H Indole H-7
Typical ortho

coupling.

7.25 t (J=2.8 Hz) 1H Indole H-2
Characteristic

indole C2 proton.

7.05 t (J=7.6 Hz) 1H Indole H-6
Part of the ABC

aromatic system.

6.90 d (J=7.2 Hz) 1H Indole H-5

Upfield due to

proximity to C4-

substituent.

6.50 m 1H Indole H-3

Often overlaps or

appears as a

small

doublet/multiplet.

[1]

3.45 - 3.35 m 1H Piperidine H-3'

Methine proton

at the attachment

point (benzylic-

like).

3.10 - 2.90 m 2H
Piperidine H-2' /

H-6'

Equatorial

protons adjacent

to Nitrogen.[1]

2.60 - 2.45 m 2H
Piperidine H-2' /

H-6'

Axial protons

(often obscured

by DMSO

solvent peak).

1.90 - 1.50 m 4H
Piperidine H-4',

H-5'

Remaining ring

methylene

protons.[1]
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¹³C NMR (100 MHz, DMSO-d₆)
Key diagnostic peaks include the C4 quaternary carbon and the piperidine methine.

Indole Carbons: ~136.0 (C7a), 126.5 (C3a), 123.0 (C2), 121.5 (C6), 119.0 (C5), 111.5 (C7),

100.5 (C3).[1][3]

Linker Carbon (C4): ~134.0 (Quaternary, substituted).[1]

Piperidine Carbons: ~50.5 (C2'), 46.0 (C6'), 38.5 (C3' - Attachment), 32.0 (C4'), 25.5 (C5').[1]

Chiral Analysis: The (+)-Enantiomer
The distinction between the (+) and (-) enantiomers is strictly physical (interaction with

polarized light) unless in a chiral environment.

Optical Rotation (Polarimetry)[3]
Parameter: Specific Rotation

Solvent: Methanol (c = 1.0)[1]

Value:+25° to +35° (Estimated based on analogous 3-piperidinyl-indoles and ergoline D-ring

synthons).

Significance: A positive rotation in this scaffold typically correlates with the (R)-configuration

at the piperidine C3 center (analogous to the C5 position in ergolines), though X-ray

crystallography of a derivative is required for absolute confirmation.[1]

Chiral HPLC Method (Recommended)
To verify enantiomeric excess (ee > 98%):

Column: Chiralpak AD-H or OD-H.[1]

Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1]

Flow Rate: 1.0 mL/min.[1]
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Detection: UV @ 280 nm.

Retention: The (+)-enantiomer typically elutes second on AD-H columns (verify with racemic

standard).
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PubChem Compound Summary. "4-(Piperidin-3-yl)-1H-indole (CID 3067718)."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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